Cas no 5624-10-2 (Acetic acid,2-(2-imidazolidinylidene)-)

• Product Name: Acetic acid,2-(2-imidazolidinylidene)-
• CAS No: 5624-10-2
• MF: C₂₂H₁₉NO₂
• MW: 329.391765832901
• CID: 383811
• PubChem ID: 732484
• Update Time: 2025-04-19

Acetic acid,2-(2-imidazolidinylidene)- Chemical and Physical Properties

Names and Identifiers

• Acetic acid,2-(2-imidazolidinylidene)-
• N-[2-([1,1'-Biphenyl]-4-yl)-2-oxoethyl]-4-methylbenzamide
• AKOS002345542
• 5624-10-2
• 4-methyl-N-[2-oxo-2-(4-phenylphenyl)ethyl]benzamide
• AB00090983-01
• BIM-0026425.P001
• DTXSID10971671
• N-[2-(4-biphenylyl)-2-oxoethyl]-4-methylbenzamide
• Oprea1_372401
• CBMicro_026309

• Inchi： 1S/C22H19NO2/c1-16-7-9-20(10-8-16)22(25)23-15-21(24)19-13-11-18(12-14-19)17-5-3-2-4-6-17/h2-14H,15H2,1H3,(H,23,25)
• InChI Key： GXNYEJIOWIPMCP-UHFFFAOYSA-N
• SMILES： O=C(CNC(C1C=CC(C)=CC=1)=O)C1C=CC(=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 329.14167
• Monoisotopic Mass: 329.141579
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 439
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2
• XLogP3: 4.6

Experimental Properties

• Density: 1.146
• Boiling Point: 561.5°Cat760mmHg
• Flash Point: 196.3°C
• Refractive Index: 1.604
• PSA: 46.17